

Overcoming matrix effects in LC-MS analysis of Ramelteon M-II

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: (S)-2-Hydroxy-ramelteon

CAS No.: 1639809-89-4

Cat. No.: B12762673

[Get Quote](#)

Answering the complex challenges of bioanalysis requires a blend of deep mechanistic understanding and practical, field-tested solutions. This technical support center is designed for researchers, scientists, and drug development professionals working on the LC-MS analysis of Ramelteon M-II, the major active metabolite of Ramelteon.^{[1][2]} Given that M-II circulates at concentrations 20- to 100-fold higher than the parent drug and possesses a longer half-life, its accurate quantification is paramount for pharmacokinetic and pharmacodynamic studies.^{[1][3]}

However, like many bioanalytical methods, the LC-MS analysis of M-II is susceptible to matrix effects—the suppression or enhancement of analyte ionization caused by co-eluting endogenous components from the biological sample.^{[4][5]} This guide provides a structured, in-depth approach to identifying, troubleshooting, and overcoming these challenges, ensuring the generation of robust and reliable data that meets regulatory standards.^{[6][7]}

Frequently Asked Questions (FAQs)

Q1: What is Ramelteon M-II and why is its analysis important?

Ramelteon is a selective melatonin receptor agonist used to treat insomnia.[1] It is extensively metabolized in the liver, with the primary active metabolite being M-II (a monohydroxylated derivative).[2][8] The systemic exposure to M-II is significantly higher (20- to 100-fold) than that of ramelteon itself, and it has a longer elimination half-life (2 to 5 hours for M-II vs. 1 to 2.6 hours for ramelteon).[1] Although its affinity for melatonin receptors is lower than the parent compound, its high concentration suggests it may contribute significantly to the clinical efficacy of ramelteon.[3][9] Therefore, accurate quantification of M-II in biological matrices like plasma is critical for understanding the overall pharmacokinetics and therapeutic effect of ramelteon administration.

Q2: What exactly is a "matrix effect" in LC-MS analysis?

A matrix effect is the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix (e.g., plasma, urine).[4][10] These interfering components can either suppress the analyte's signal, leading to underestimation, or enhance it, causing overestimation.[11] This phenomenon occurs within the mass spectrometer's ion source, where matrix components compete with the analyte for ionization, affecting the efficiency of droplet desolvation and gas-phase ion formation.[4][5] It is a major concern in bioanalysis as it can severely compromise the accuracy, precision, and sensitivity of the method.[10]

Q3: What are the most common causes of matrix effects in plasma samples?

In plasma, the most notorious culprits for causing matrix effects, particularly ion suppression in electrospray ionization (ESI), are phospholipids.[12][13] Phospholipids are major components of cell membranes and are abundant in plasma.[10] During common sample preparation techniques like protein precipitation (PPT), phospholipids are often co-extracted with the analyte of interest.[14] When they co-elute from the LC column, they can readily alter the surface tension of ESI droplets, hindering the ionization of the target analyte.[15] Other endogenous components like salts, carbohydrates, and other metabolites can also contribute to matrix effects.[16]

Q4: How do regulatory agencies like the FDA view matrix effects?

Regulatory bodies, including the U.S. Food and Drug Administration (FDA), consider the assessment of matrix effects a critical component of bioanalytical method validation.^{[6][7][17]} The FDA's Guidance for Industry on Bioanalytical Method Validation explicitly requires that matrix effects be investigated to ensure they do not compromise the integrity of the data.^{[7][18]} The validation process must demonstrate the method's selectivity and accuracy in the presence of matrix components from multiple sources (i.e., different lots of plasma) to ensure the method is robust and reliable for analyzing study samples.^{[6][19]}

Q5: Is a stable isotope-labeled internal standard (SIL-IS) a universal solution?

Using a SIL-IS, such as Ramelteon M-II-d3, is the most effective strategy to compensate for matrix effects.^{[15][20]} A SIL-IS is chemically identical to the analyte but has a different mass due to isotopic substitution. It co-elutes with the analyte and experiences the same ionization suppression or enhancement. By calculating the peak area ratio of the analyte to the SIL-IS, the variability caused by the matrix effect is normalized.^[16] However, it is not a "universal solution" that excuses poor sample preparation or chromatography. Significant ion suppression can still reduce the signal of both the analyte and the SIL-IS to a level below the instrument's limit of detection. Therefore, the primary goal should always be to minimize matrix effects first, and then use a SIL-IS to compensate for any residual, unavoidable effects.^[15]

Troubleshooting Guide: From Problem to Protocol


This section addresses specific issues encountered during the LC-MS analysis of Ramelteon M-II, providing a logical framework for diagnosis and resolution.

Problem 1: Significant Ion Suppression Observed

You've assessed your matrix effect using the post-extraction spike method and found a value significantly below 85%, indicating strong ion suppression. Your analyte peak is small, noisy, or non-existent in matrix samples compared to neat solutions.

Potential Causes & Diagnostic Workflow

The most likely cause is co-elution of phospholipids or other endogenous interferences. The troubleshooting process should systematically evaluate and optimize sample preparation and chromatography.



[Click to download full resolution via product page](#)

Caption: Troubleshooting workflow for ion suppression.

Recommended Solutions

Simple protein precipitation (PPT) is often insufficient for removing phospholipids.[\[14\]](#) Consider upgrading your sample preparation method.

Table 1: Comparison of Sample Preparation Techniques

Technique	Principle	Pros	Cons
Protein Precipitation (PPT)	Protein removal via solvent-induced denaturation.	Fast, simple, inexpensive, generic. [14]	"Dirty" extracts, high levels of phospholipids, significant matrix effects. [13] [21]
Liquid-Liquid Extraction (LLE)	Partitioning of analyte between two immiscible liquid phases.	Cleaner extracts than PPT, can be selective. [22]	More time-consuming, requires method development, emulsion formation can be an issue. [21] [23]
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent, interferences are washed away.	Very clean extracts, high selectivity, allows for sample concentration. [24] [25]	Most complex, requires significant method development, can be costly. [14]
Phospholipid Removal Plates	Combines PPT with a sorbent that specifically captures phospholipids.	Fast and simple like PPT, but provides much cleaner extracts. [12] [13] [26]	Higher cost than simple PPT.
Supported Liquid Extraction (SLE)	Aqueous sample is absorbed onto a diatomaceous earth support, then extracted with an immiscible organic solvent.	High analyte recovery, no emulsion formation, cleaner than LLE. [27] [28]	Requires specific columns/plates.

For a polar metabolite like Ramelteon M-II, a targeted extraction is highly effective. Here are two protocols that offer cleaner extracts than simple protein precipitation.

Experimental Protocol: Liquid-Liquid Extraction (LLE) for Ramelteon M-II

- **Sample Aliquot:** To 100 μ L of plasma sample, add 10 μ L of internal standard (IS) working solution (e.g., Ramelteon M-II-d3 in 50:50 methanol:water). Vortex for 10 seconds.
- **Basification:** Add 100 μ L of 0.1 M sodium carbonate or a similar weak base to adjust the pH. This ensures M-II is in a neutral state for better extraction into an organic solvent. Vortex briefly.
- **Extraction:** Add 1 mL of methyl tert-butyl ether (MTBE).
- **Mixing:** Cap and vortex vigorously for 2 minutes. Alternatively, use a mechanical shaker for 10 minutes.
- **Centrifugation:** Centrifuge at 4000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.
- **Supernatant Transfer:** Carefully transfer the upper organic layer (MTBE) to a clean tube, avoiding the protein pellet and aqueous layer.
- **Evaporation:** Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.
- **Reconstitution:** Reconstitute the dried extract in 100 μ L of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid). Vortex for 30 seconds to ensure the analyte is fully dissolved.
- **Analysis:** Transfer to an autosampler vial for LC-MS injection.

Experimental Protocol: Solid-Phase Extraction (SPE) using a Mixed-Mode Cation Exchange Cartridge

This protocol is effective for polar compounds that can be positively charged.

- **Conditioning:** Condition the SPE cartridge (e.g., Oasis MCX) with 1 mL of methanol, followed by 1 mL of water. Do not allow the cartridge to dry.
- **Sample Pre-treatment:** To 100 μ L of plasma, add 10 μ L of IS and 300 μ L of 4% phosphoric acid in water. Vortex for 10 seconds. This step ensures the analyte is positively charged and proteins are precipitated. Centrifuge at 4000 x g for 5 minutes.
- **Loading:** Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge.
- **Washing (Interference Removal):**
 - **Wash 1:** Add 1 mL of 2% formic acid in water to remove very polar interferences.
 - **Wash 2:** Add 1 mL of methanol to remove lipids and other non-polar interferences, including phospholipids.[\[24\]](#)
- **Elution:** Elute the Ramelteon M-II and IS with 1 mL of 5% ammonium hydroxide in methanol into a clean collection tube. The basic modifier neutralizes the analyte, releasing it from the sorbent.
- **Evaporation & Reconstitution:** Evaporate the eluate to dryness under nitrogen at 40°C. Reconstitute in 100 μ L of mobile phase.
- **Analysis:** Transfer to an autosampler vial for injection.

If a cleaner sample preparation is not feasible or insufficient, modify the LC method to shift the retention time of Ramelteon M-II away from the "phospholipid elution zone," which typically occurs in the middle of a standard reversed-phase gradient.

- **Increase Aqueous Content:** Start the gradient with a higher percentage of aqueous mobile phase (e.g., 98% Water, 2% Acetonitrile) and hold for 1-2 minutes. This will retain polar analytes like M-II longer on a C18 column while allowing very polar matrix components to elute first.
- **Change Column Chemistry:** If using a standard C18 column, consider a column with a different selectivity, such as a Phenyl-Hexyl or a polar-embedded phase column, which can

alter the elution order of the analyte relative to interferences.


- Employ a Diverter Valve: Program the diverter valve to send the initial and final portions of the chromatographic run (where salts and phospholipids often elute) to waste instead of the mass spectrometer source.

Problem 2: Poor Reproducibility and Inconsistent Results

Your quality control (QC) samples are failing, with high coefficients of variation (%CV) between replicates, even when using a SIL-IS.

Potential Causes & Diagnostic Workflow

This issue often points to inconsistent sample preparation or the presence of highly variable and potent matrix effects that even a co-eluting SIL-IS cannot fully compensate for. The source of the matrix variability must be identified.



[Click to download full resolution via product page](#)

Caption: Troubleshooting workflow for poor reproducibility.

Recommended Solutions

Bioanalytical method validation guidelines require testing matrix effects across multiple sources of matrix.^[7] This procedure will determine if the problem is your process or the matrix itself.

Experimental Protocol: Assessment of Matrix Factor (MF) and IS-Normalized MF

- Prepare Three Sample Sets:
 - Set 1 (Neat Solution): Spike the analyte and IS into the reconstitution solvent at a known concentration (e.g., a mid-QC level).
 - Set 2 (Post-Spiked Matrix): Extract at least six different lots of blank plasma. Spike the analyte and IS into the final, dried extracts before reconstitution.
 - Set 3 (Pre-Spiked Matrix): Spike the analyte and IS into the six lots of blank plasma before extraction. (This set is used for recovery calculation but is included here for completeness).
- Analyze and Calculate: Analyze all samples by LC-MS.
- Calculations:
 - Matrix Factor (MF): $MF = (\text{Peak Response in Presence of Matrix [Set 2]}) / (\text{Peak Response in Neat Solution [Set 1]})$
 - IS-Normalized MF: $IS\text{-Normalized MF} = (\text{Analyte/IS Peak Area Ratio in Presence of Matrix [Set 2]}) / (\text{Analyte/IS Peak Area Ratio in Neat Solution [Set 1]})$
- Evaluation:
 - An MF of 1 indicates no matrix effect. $MF < 1$ indicates suppression. $MF > 1$ indicates enhancement.
 - According to FDA guidance, the precision of the IS-normalized MF across the different lots should be $\leq 15\%$ CV.^[6] If the CV is higher, the method is not robust against lot-to-lot variability and requires a more effective cleanup procedure.

Table 2: Example Matrix Factor Calculation and Interpretation

Lot	Analyte Area (Set 2)	IS Area (Set 2)	Area Ratio (Set 2)	IS-Normalized MF	Interpretation
Neat (Set 1)	500,000	1,000,000	0.500	N/A	Reference
Lot 1	300,000	600,000	0.500	1.00	No net effect on ratio
Lot 2	250,000	500,000	0.500	1.00	No net effect on ratio
Lot 3	150,000	450,000	0.333	0.67	Significant suppression
Lot 4	280,000	570,000	0.491	0.98	No net effect on ratio
Lot 5	120,000	350,000	0.343	0.69	Significant suppression
Lot 6	295,000	595,000	0.496	0.99	No net effect on ratio
Result	%CV = 21.5%	FAIL	Method is not robust		

In the example above, the high %CV for the IS-Normalized MF indicates that some lots of plasma contain interferences that suppress the analyte more than the IS. The solution is to implement a better cleanup method (e.g., SPE) to remove these specific interferences before analysis.

References

- Wikipedia. (n.d.). Ramelteon. Retrieved from Wikipedia. [\[Link\]](#)
- Nishiyama, K., Nishikawa, H., Kato, K., et al. (2014). Pharmacological characterization of M-II, the major human metabolite of ramelteon. *Pharmacology*, 93(3-4), 197-201. [\[Link\]](#)

- Li, H., et al. (2018). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. *Journal of Analytical Science and Technology*, 9(1), 23. [\[Link\]](#)
- Bioanalysis Zone. (2014). Importance of matrix effects in LC-MS/MS bioanalysis. *Bioanalysis Zone*. [\[Link\]](#)
- Karami, Z., et al. (2021). Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. *Analyst*, 146(18), 5548-5570. [\[Link\]](#)
- Li, W., et al. (2019). LC-MS/MS method for simultaneous determination of ramelteon and its metabolite M-II in human plasma: Application to a clinical pharmacokinetic study in healthy Chinese volunteers. *Biomedical Chromatography*, 33(5), e4510. [\[Link\]](#)
- Xue, Y. J., et al. (2014). Assessment of matrix effect in quantitative LC-MS bioanalysis. *Bioanalysis*, 6(17), 2255-2258. [\[Link\]](#)
- Resolve Mass Spectrometry. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. *Resolve Mass Spectrometry*. [\[Link\]](#)
- Waters Corporation. (n.d.). Simple Approach for the Removal of Phospholipids in Small Molecule Quantitative Bioanalysis Using Ostro Sample Preparation Plates. *Waters Corporation*. [\[Link\]](#)
- Ovid. (2014). Importance of matrix effects in LC–MS/MS... : Bioanalysis. *Ovid*. [\[Link\]](#)
- Drugs.com. (2026). Ramelteon Tablets: Package Insert / Prescribing Info / MOA. *Drugs.com*. [\[Link\]](#)
- Outsourced Pharma. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. *Outsourced Pharma*. [\[Link\]](#)
- Ahmad, S., et al. (2014). HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis. *Journal of Pharmaceutical and Bioallied Sciences*, 6(3), 153. [\[Link\]](#)
- Zhu Research Group. (n.d.). Sample preparation. *Zhu Lab*. [\[Link\]](#)

- International Journal of Pharmaceutical and Phytopharmacological Research. (n.d.). matrix-effect-in-bioanalysis-an-overview.pdf. [\[Link\]](#)
- Cappiello, A., et al. (2008). Overcoming matrix effects in liquid chromatography-mass spectrometry. Analytical chemistry, 80(23), 9343-9348. [\[Link\]](#)
- ResearchGate. (2019). LC-MS/MS method for simultaneous determination of ramelteon and its metabolite M-II in human plasma: Application to a clinical pharmacokinetic study in healthy Chinese volunteers. ResearchGate. [\[Link\]](#)
- Karger Publishers. (2014). Pharmacological Characterization of M-II, the Major Human Metabolite of Ramelteon. Karger Publishers. [\[Link\]](#)
- Food and Drug Administration. (2022). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. Food and Drug Administration. [\[Link\]](#)
- Spectroscopy Online. (2020). An Improved Method for Eliminating Ion Suppression and Other Phospholipid-Induced Interferences in Bioanalytical Samples. Spectroscopy Online. [\[Link\]](#)
- ResearchGate. (n.d.). Metabolic pathway of ramelteon in humans. Ramelteon is extensively... | Download Scientific Diagram. ResearchGate. [\[Link\]](#)
- Waters Corporation. (n.d.). COMPARISON OF SPE PROTOCOLS FOR PHOSPHOLIPID REMOVAL IN BASIC ANALYTE BIOANALYTICAL QUANTITATION. Waters Corporation. [\[Link\]](#)
- PharmaCompass.com. (n.d.). FDA guideline - Bioanalytical Method Validation. PharmaCompass.com. [\[Link\]](#)
- ResearchGate. (2017). High-throughput analysis of ramelteon, agomelatine, and melatonin in human plasma by ultra-performance liquid chromatography–tandem mass spectrometry. ResearchGate. [\[Link\]](#)
- National Center for Biotechnology Information. (2019). Comparison of blood plasma sample preparation methods for combined LC-MS lipidomics and metabolomics. National Center for Biotechnology Information. [\[Link\]](#)

- LCGC International. (2013). Rapid Improvements for LC–MS-MS Analysis Using the New Phree Phospholipid Removal Plates. LCGC International. [\[Link\]](#)
- Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Food and Drug Administration. [\[Link\]](#)
- National Center for Biotechnology Information. (2023). Determination of drugs of abuse and metabolites in plasma microsamples by LC-MS/MS after microQuEChERS extraction. National Center for Biotechnology Information. [\[Link\]](#)
- Royal Society of Chemistry. (2020). Assessment of human plasma and urine sample preparation for reproducible and high-throughput UHPLC-MS clinical metabolic phenotyping. Analyst. [\[Link\]](#)
- ACS Publications. (2008). Overcoming Matrix Effects in Liquid Chromatography–Mass Spectrometry. Analytical Chemistry. [\[Link\]](#)
- Chromatography Online. (2025). Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. Chromatography Online. [\[Link\]](#)
- EUCHEMBIOJ Reviews. (2024). Application of salt-assisted liquid-liquid extraction in bioanalytical methods. EUCHEMBIOJ Reviews. [\[Link\]](#)
- ResearchGate. (n.d.). Chemical Structures of Melatonin, Ramelteon and its Metabolites. ResearchGate. [\[Link\]](#)
- LCGC International. (2012). Extraction of THC and Metabolites from Plasma Using ISOLUTE SLE+ Columns and (96-well Plates with LC–MS–MS Analysis. LCGC International. [\[Link\]](#)
- ResearchGate. (2023). Sample preparation for polar metabolites in bioanalysis. ResearchGate. [\[Link\]](#)
- Princeton University. (n.d.). sample preparation guideline for extraction of polar metabolites from adherent or. Princeton University. [\[Link\]](#)
- Biotage. (n.d.). Extraction of THC and metabolites from Urine and Plasma using Supported Liquid Extraction (SLE) prior to LC-MS/MS Analysis. Biotage. [\[Link\]](#)

- Agilent. (2007). Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites. Agilent. [\[Link\]](#)
- Agilent. (n.d.). Maximizing Metabolite Extraction for Comprehensive Metabolomics Studies of Erythrocytes. Agilent. [\[Link\]](#)
- LCGC International. (2009). Electrochemistry and LC–MS for Metabolite Generation and Identification: Tools, Technologies and Trends. LCGC International. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Ramelteon - Wikipedia [\[en.wikipedia.org\]](https://en.wikipedia.org)
- 2. drugs.com [\[drugs.com\]](https://drugs.com)
- 3. Pharmacological characterization of M-II, the major human metabolite of ramelteon - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 4. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)
- 5. bioanalysis-zone.com [\[bioanalysis-zone.com\]](https://bioanalysis-zone.com)
- 6. resolvemass.ca [\[resolvemass.ca\]](https://resolvemass.ca)
- 7. fda.gov [\[fda.gov\]](https://fda.gov)
- 8. researchgate.net [\[researchgate.net\]](https://researchgate.net)
- 9. karger.com [\[karger.com\]](https://karger.com)
- 10. eijppr.com [\[eijppr.com\]](https://eijppr.com)
- 11. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [\[pubs.rsc.org\]](https://pubs.rsc.org)
- 12. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [\[sigmaaldrich.com\]](https://sigmaaldrich.com)

- 13. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 14. [waters.com](https://www.waters.com) [[waters.com](https://www.waters.com)]
- 15. [ovid.com](https://www.ovid.com) [[ovid.com](https://www.ovid.com)]
- 16. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 17. [fda.gov](https://www.fda.gov) [[fda.gov](https://www.fda.gov)]
- 18. [pharmacompass.com](https://www.pharmacompass.com) [[pharmacompass.com](https://www.pharmacompass.com)]
- 19. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [[outsourcedpharma.com](https://www.outsourcedpharma.com)]
- 20. [medchemexpress.com](https://www.medchemexpress.com) [[medchemexpress.com](https://www.medchemexpress.com)]
- 21. [spectroscopyonline.com](https://www.spectroscopyonline.com) [[spectroscopyonline.com](https://www.spectroscopyonline.com)]
- 22. [euchembiojreviews.com](https://www.euchembiojreviews.com) [[euchembiojreviews.com](https://www.euchembiojreviews.com)]
- 23. [lcms.cz](https://www.lcms.cz) [[lcms.cz](https://www.lcms.cz)]
- 24. [lcms.cz](https://www.lcms.cz) [[lcms.cz](https://www.lcms.cz)]
- 25. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- 26. [chromatographyonline.com](https://www.chromatographyonline.com) [[chromatographyonline.com](https://www.chromatographyonline.com)]
- 27. [chromatographyonline.com](https://www.chromatographyonline.com) [[chromatographyonline.com](https://www.chromatographyonline.com)]
- 28. data.biotage.co.jp [data.biotage.co.jp]
- To cite this document: BenchChem. [Overcoming matrix effects in LC-MS analysis of Ramelteon M-II]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b12762673/docs#overcoming-matrix-effects-in-lc-ms-analysis-of-ramelteon-m-ii>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)